Cas no 52320-59-9 (5-Ethylisoxazole-3-carboxylic Acid)

5-Ethylisoxazole-3-carboxylic Acid structure
52320-59-9 structure
Product Name:5-Ethylisoxazole-3-carboxylic Acid
CAS No:52320-59-9
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD05864544
CID:95189
PubChem ID:6483811
Update Time:2025-09-27

5-Ethylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-isoxazole-3-carboxylic acid
    • AKOS PAO-1375
    • 3-isoxazolecarboxylic acid, 5-ethyl-
    • 5-ethyl-1,2-oxazole-3-carboxylic acid
    • 5-Ethyl-3-isoxazolecarboxylic acid
    • 5-Ethylisoxazole-3-carboxylic acid
    • 3-Isoxazolecarboxylic acid,5-ethyl
    • 5-ethylisoxazole-3-carboxylic acid(SALTDATA: FREE)
    • F11842
    • HMS1700L07
    • 5-ethyl isoxazole 3-carboxylic acid
    • 52320-59-9
    • 5-ethyl-isoxazole-3-carboxylic acid, AldrichCPR
    • 5-ETHYLISOXAZOLE-3-CARBOXYLICACID
    • DTXSID90424332
    • TULZZUANLRGWPM-UHFFFAOYSA-N
    • EN300-68885
    • AB22807
    • FT-0650830
    • AKOS000300469
    • A829029
    • SCHEMBL2131964
    • CS-0061455
    • Z415731152
    • AS-47065
    • AM20080824
    • MFCD05864544
    • STK396611
    • ALBB-011928
    • DB-005377
    • BBL015883
    • 5-Ethylisoxazole-3-carboxylic Acid
    • MDL： MFCD05864544
    • Inchi： 1S/C6H7NO3/c1-2-4-3-5(6(8)9)7-10-4/h3H,2H2,1H3,(H,8,9)
    • InChI Key： TULZZUANLRGWPM-UHFFFAOYSA-N
    • SMILES： O1C(=CC(C(=O)O)=N1)CC

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 141.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33000
  • LogP: 0.93520

5-Ethylisoxazole-3-carboxylic Acid Security Information

  • HazardClass：IRRITANT

5-Ethylisoxazole-3-carboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethylisoxazole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
56R0213-1g
5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 97%
1g
 746.28CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 97%
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Fluorochem
057822-1g
5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 95%
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Fluorochem
057822-5g
5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 95%
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Fluorochem
057822-10g
5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 95%
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Fluorochem
057822-25g
5-Ethyl-isoxazole-3-carboxylic acid
 52320-59-9 95%
25g
 ￡1161.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
032918-500mg
5-Ethylisoxazole-3-carboxylic Acid
 52320-59-9
500mg
 1527.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS330-200mg
5-Ethylisoxazole-3-carboxylic Acid
 52320-59-9 96%
200mg
 186.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS330-50mg
5-Ethylisoxazole-3-carboxylic Acid
 52320-59-9 96%
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 101.0CNY 2021-07-13

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